Cas no 2877692-34-5 (4-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl-6-methyl-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl-6-methyl-2-(methylsulfanyl)pyrimidine
• CAS No: 2877692-34-5
• MF: C₁₆H₂₂F₂N₄OS
• MW: 356.433888912201
• CID: 5330789
• Update Time: 2025-10-28

4-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl-6-methyl-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4,4-Difluoro-1-piperidinyl)[1-[6-methyl-2-(methylthio)-4-pyrimidinyl]-3-pyrrolidinyl]methanone
• 4-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl-6-methyl-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C16H22F2N4OS/c1-11-9-13(20-15(19-11)24-2)22-6-3-12(10-22)14(23)21-7-4-16(17,18)5-8-21/h9,12H,3-8,10H2,1-2H3
• InChI Key： KCKKEMFQJXVLTN-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2C=C(C)N=C(SC)N=2)C1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.7±50.0 °C(Predicted)
• pka: 6.58±0.41(Predicted)

Additional information on 4-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl-6-methyl-2-(methylsulfanyl)pyrimidine

Recent Advances in the Study of 4-3-(4,4-Difluoropiperidine-1-carbonyl)pyrrolidin-1-yl-6-methyl-2-(methylsulfanyl)pyrimidine (CAS: 2877692-34-5)

The compound 4-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl-6-methyl-2-(methylsulfanyl)pyrimidine (CAS: 2877692-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with protein kinases, a class of enzymes critical to cellular signaling pathways. Preliminary data suggest that this molecule exhibits selective inhibition against certain kinase isoforms, which could have implications for the treatment of cancers and inflammatory diseases. Structural-activity relationship (SAR) studies have been conducted to identify the optimal substituents for enhancing binding affinity and reducing off-target effects. The incorporation of the 4,4-difluoropiperidine moiety has been particularly noteworthy, as it appears to contribute to improved metabolic stability and bioavailability.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a modulator of other biological targets. For instance, studies have indicated that it may interact with G-protein-coupled receptors (GPCRs) or ion channels, broadening its therapeutic scope. Advanced computational modeling and high-throughput screening techniques have been employed to validate these interactions and refine the compound's design. These efforts have yielded insights into the molecular determinants of its activity, paving the way for the development of next-generation derivatives.

Pharmacokinetic and toxicological evaluations have also been a focal point of recent investigations. Early-stage in vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with minimal adverse effects observed at therapeutic doses. These findings underscore the compound's potential as a viable candidate for further clinical development. However, challenges such as optimizing its solubility and overcoming potential drug-drug interactions remain areas of active research.

Looking ahead, the continued exploration of 4-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl-6-methyl-2-(methylsulfanyl)pyrimidine holds great promise for advancing our understanding of its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. Future studies will likely focus on expanding its target repertoire, improving its drug-like properties, and conducting rigorous clinical trials to establish its safety and efficacy in humans.